N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)benzenesulfonamido]acetamide

• IUPAC Name: N-(2-oxo-2-pyrrolidin-1-ylethyl)-N-(2-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C20H24N2O3S/c23-20(21-14-7-8-15-21)17-22(16-13-18-9-3-1-4-10-18)26(24,25)19-11-5-2-6-12-19/h1-6,9-12H,7-8,13-17H2
• InChI Key: XMKFXFWZPLBPBG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN(CCC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)benzenesulfonamido]acetamide, commonly known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

DPA has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, DPA has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. In materials science, DPA has been used as a building block for the synthesis of various polymers and supramolecular structures. In environmental science, DPA has been studied for its potential use as a fluorescent probe for the detection of heavy metal ions in water.

Mechanism of Action

The exact mechanism of action of DPA is not fully understood. However, it is believed that DPA exerts its effects by binding to specific targets in cells and tissues, leading to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects
DPA has been shown to exhibit various biochemical and physiological effects, depending on the specific application. In medicinal chemistry, DPA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. In materials science, DPA has been used as a building block for the synthesis of polymers with specific properties, such as fluorescence and self-healing. In environmental science, DPA has been shown to selectively bind to heavy metal ions, leading to changes in fluorescence intensity.

Advantages and Limitations for Lab Experiments

DPA has several advantages for lab experiments, including its ease of synthesis, versatility, and low toxicity. However, DPA also has some limitations, including its limited solubility in water and potential for non-specific binding to other molecules.

Future Directions

There are several future directions for research on DPA, including the development of new synthesis methods, the exploration of new applications in various fields, and the investigation of the mechanism of action at the molecular level. Additionally, further research is needed to fully understand the advantages and limitations of DPA for lab experiments and to optimize its use in various applications.
Conclusion
In conclusion, DPA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its ease of synthesis, versatility, and low toxicity make it a promising candidate for further research and development. By understanding its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions, we can continue to explore the potential of DPA in various fields and pave the way for new discoveries and innovations.

Synthesis Methods

DPA can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenylamine, benzene sulfonic acid, and 2-phenylethylamine. The resulting compound is then reacted with acetic anhydride to form DPA.